N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide

• IUPAC Name: N-(oxan-4-yl)-N-(2-thiophen-2-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C17H21NO3S2/c19-23(20,17-6-2-1-3-7-17)18(15-9-12-21-13-10-15)11-8-16-5-4-14-22-16/h1-7,14-15H,8-13H2
• InChI Key: OVMLFBKTLSWOES-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N(CCC2=CC=CS2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H21NO3S2
• Molecular Weight: 351.5 g/mol

Description

N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide, also known as THPP-TES, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Activity of Arylazopyrazole Pyrimidone Derivatives
A study synthesized and evaluated the antimicrobial activity of novel compounds synthesized from ethyl-3-oxo-2-(2-(4-sulfamoylphenyl)hydrazono) butanoate. The compounds showed promising antimicrobial activity against various bacteria and fungi, indicating their potential as antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

Conformational Studies

Conformation Differences in N-[2-(1-arenesulfonyl-1H-pyrazol-3-yl)-6-methyl-phenyl]-arenesulfonamides
A research on the crystal structures of N-[2-(1-benzenesulfonyl-1H-pyrazol-3-yl)-6-methyl-phenyl]-benzenesulfonamide and its derivatives revealed significant conformational differences. These differences were not driven by steric effects and provide insights into the molecular interactions and potential biological activities of these compounds (Borges et al., 2014).

Synthesis of Derivatives and their Biological Activities

Synthesis and Characterization of Some New Bis-Pyrazolyl-Thiazoles
This study synthesized a new series of compounds incorporating the thiophene moiety, showing potential as anti-tumor agents. The synthesized compounds were evaluated for their anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines, revealing promising activities of specific compounds (Gomha, Edrees, & Altalbawy, 2016).

Novel Antitumor Derivatives Containing Pyrazole Moiety
Research on novel acetamide, pyrrole, pyrrolopyrimidine, thiocyanate, hydrazone, pyrazole, isothiocyanate, and thiophene derivatives containing a biologically active pyrazole moiety revealed compound 4 as more effective than the reference drug, doxorubicin, in antitumor activity. This indicates the potential of these compounds in developing new therapeutic agents (Alqasoumi et al., 2009).